Cas no 1858242-52-0 (Propanedioic acid, 1-methyl 3-[[4-(trifluoromethoxy)phenyl]methyl] ester)

• Product Name: Propanedioic acid, 1-methyl 3-[[4-(trifluoromethoxy)phenyl]methyl] ester
• CAS No: 1858242-52-0
• MF: C₁₂H₁₁F₃O₅
• MW: 292.207954645157
• CID: 6491089
• Update Time: 2026-03-11

Propanedioic acid, 1-methyl 3-[[4-(trifluoromethoxy)phenyl]methyl] ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 1-methyl 3-[[4-(trifluoromethoxy)phenyl]methyl] ester

• Inchi： 1S/C12H11F3O5/c1-18-10(16)6-11(17)19-7-8-2-4-9(5-3-8)20-12(13,14)15/h2-5H,6-7H2,1H3
• InChI Key： KYWAYERRZBCBGD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(OCC1=CC=C(OC(F)(F)F)C=C1)=O

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 285.6±35.0 °C(Predicted)
• pka: 11.36±0.46(Predicted)

Additional information on Propanedioic acid, 1-methyl 3-[[4-(trifluoromethoxy)phenyl]methyl] ester

Propanedioic acid, 1-methyl 3-[[4-(trifluoromethoxy)phenyl]methyl] ester (CAS No. 1858242-52-0): A Comprehensive Overview

Propanedioic acid, 1-methyl 3-[[4-(trifluoromethoxy)phenyl]methyl] ester, commonly referred to by its CAS number 1858242-52-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of esters and exhibits a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of multiple functional groups, including a carboxylate moiety and a trifluoromethoxy substituent, contributes to its diverse chemical reactivity and potential biological activity.

The molecular structure of Propanedioic acid, 1-methyl 3-[[4-(trifluoromethoxy)phenyl]methyl] ester can be broken down into several key components that are critical for understanding its properties and potential applications. The compound features a propanedioic acid backbone, which is further modified by the introduction of a methyl group at the first carbon position and a complex phenylmethyl ester moiety at the third carbon. The phenyl ring is substituted with a trifluoromethoxy group, which is known for its ability to enhance lipophilicity and metabolic stability. This structural arrangement not only imparts unique physicochemical properties but also opens up possibilities for its use in drug design and development.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Propanedioic acid, 1-methyl 3-[[4-(trifluoromethoxy)phenyl]methyl] ester has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity to certain targets due to its ability to engage in multiple non-covalent interactions with biological molecules.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The presence of both carboxylate and ester functionalities allows for further derivatization, enabling researchers to create a library of analogs with tailored properties. This flexibility has been exploited in several synthetic strategies aimed at optimizing pharmacokinetic profiles and improving therapeutic efficacy. For instance, modifications to the phenyl ring or the methyl ester group have led to compounds with enhanced solubility and reduced toxicity, making them more suitable for clinical applications.

The pharmacological potential of Propanedioic acid, 1-methyl 3-[[4-(trifluoromethoxy)phenyl]methyl] ester has been explored through both in vitro and in vivo studies. Initial investigations have revealed promising results in terms of anti-inflammatory activity, with the compound demonstrating the ability to suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings are particularly significant given the rising prevalence of chronic inflammatory diseases and the limitations associated with existing treatments.

In addition to its anti-inflammatory properties, this compound has shown potential in oncology research. Preclinical studies have indicated that it can inhibit the growth of various cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. The trifluoromethoxy group has been identified as a key determinant of its anti-cancer activity, as it facilitates strong binding interactions with target proteins such as kinases and transcription factors. Further research is ongoing to elucidate the precise mechanisms through which this compound exerts its effects.

The development of novel therapeutic agents often involves rigorous testing to ensure safety and efficacy. In this context, Propanedioic acid, 1-methyl 3-[[4-(trifluoromethoxy)phenyl]methyl] ester has undergone several preclinical studies to assess its pharmacological profile. These studies have provided valuable insights into its metabolic stability, distribution patterns, and potential side effects. The compound has been found to exhibit moderate bioavailability following oral administration, with rapid absorption and extensive tissue distribution. However, further investigations are needed to fully understand its long-term safety profile.

The synthetic pathways for producing Propanedioic acid, 1-methyl 3-[[4-(trifluoromethoxy)phenyl]methyl] ester have also been optimized to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex phenylmethyl ester moiety efficiently. These synthetic strategies not only facilitate large-scale production but also allow for easy modification of the molecular structure to explore new derivatives with enhanced therapeutic potential.

The integration of computational chemistry tools has further accelerated the discovery process for this compound. Molecular modeling studies have been instrumental in predicting binding affinities and identifying key interaction sites between the compound and biological targets. These insights have guided experimental efforts toward optimizing lead structures for improved efficacy and selectivity. By leveraging both experimental data and computational predictions, researchers can more efficiently navigate the complex landscape of drug discovery.

The future prospects for Propanedioic acid, 1-methyl 3-[[4-(trifluoromethoxy)phenyl]methyl] ester are promising, with ongoing research aimed at translating preclinical findings into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound through regulatory pathways toward market approval. Additionally, exploring new therapeutic indications beyond inflammation and cancer will be crucial for maximizing its potential impact on human health.

In conclusion, Propanedioic acid, 1-methyl 3-[[4-(trifluoromethoxy)phenyl]methyl] ester (CAS No. 1858242-52-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifaceted biological activities. Its potential applications in modulating inflammatory responses and inhibiting cancer cell growth highlight its importance as a lead compound for further drug development. With continued research efforts focused on optimizing synthesis methods, understanding pharmacological mechanisms, and conducting clinical trials, this compound holds great promise for addressing unmet medical needs in the coming years.